N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide
• InChI: InChI=1S/C17H24ClNO2/c1-12-10-15(16(21-2)11-14(12)18)19-17(20)9-8-13-6-4-3-5-7-13/h10-11,13H,3-9H2,1-2H3,(H,19,20)
• InChI Key: VYWKZEMVQMZJNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)CCC2CCCCC2
• Molecular Formula: C17H24ClNO2
• Molecular Weight: 309.8 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide, also known as CMMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CMMP belongs to the family of synthetic cannabinoids and has been found to exhibit promising results in treating several medical conditions.

Mechanism of Action

The exact mechanism of action of N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide is not fully understood. However, it is believed that N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide acts on the endocannabinoid system, which plays a crucial role in regulating pain, mood, and anxiety. N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide binds to the cannabinoid receptors in the brain and spinal cord, which leads to the modulation of neurotransmitter release and subsequent pain relief and mood improvement.
Biochemical and Physiological Effects:
N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide has been found to exhibit several biochemical and physiological effects. Studies have shown that N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide modulates the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in regulating mood and anxiety. Additionally, N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide has been found to reduce inflammation, which is a common underlying cause of chronic pain conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide in lab experiments is its potent analgesic and anxiolytic effects, which make it a potential candidate for the treatment of chronic pain and anxiety disorders. However, the limitations of using N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide include its potential toxicity and the lack of long-term safety data.

Future Directions

There are several future directions for the research of N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide. One potential direction is to further investigate the mechanism of action of N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide and its effects on the endocannabinoid system. Additionally, further studies are needed to determine the optimal dosage and administration route of N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide for the treatment of various medical conditions. Finally, the long-term safety and potential side effects of N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide need to be thoroughly investigated before it can be considered for clinical use.
Conclusion:
In conclusion, N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide exhibits potent analgesic and anxiolytic effects and has been found to be effective in managing chronic pain conditions and anxiety disorders. However, further research is needed to determine the optimal dosage and administration route of N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide and to investigate its long-term safety and potential side effects.

Synthesis Methods

The synthesis of N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide involves the reaction of 4-chloro-2-methoxy-5-methylbenzoic acid with cyclohexylmagnesium bromide, followed by the addition of N,N-dimethylformamide and subsequent reaction with 3-bromo-N-cyclohexylpropanamide. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide has been extensively studied for its potential therapeutic applications in various medical conditions such as pain management, anxiety, and depression. Studies have shown that N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide exhibits potent analgesic effects and may be effective in managing chronic pain conditions. Additionally, N-(4-chloro-2-methoxy-5-methylphenyl)-3-cyclohexylpropanamide has been found to exhibit anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.